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Cat. No.: B1665243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the neurotoxic effects of the

stereoisomers of allylglycine, D-allylglycine and L-allylglycine. Both compounds are known

convulsants that exert their primary neurotoxic effects through the inhibition of γ-aminobutyric

acid (GABA) synthesis. However, significant differences in their potency and activity exist. This

document summarizes key experimental data, details relevant methodologies, and illustrates

the underlying signaling pathways.

Quantitative Comparison of Neurotoxic Effects
The following table summarizes the available quantitative data comparing the neurotoxic

effects of D-allylglycine and L-allylglycine. It is important to note that specific LD50 and IC50

values for the individual isomers are not readily available in the public domain. The data

presented is based on studies of the racemic mixture (DL-allylglycine) and comparative

studies of the isomers' convulsive and inhibitory activities.
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Parameter D-Allylglycine L-Allylglycine

DL-
Allylglycine
(Racemic
Mixture)

Reference

Convulsive

Activity (Seizure

Induction)

Less potent

convulsant

More potent

convulsant

ED50 (mice, i.p.):

1.0 mmol/kg
[1]

Inhibition of

Glutamate

Decarboxylase

(GAD)

Weaker inhibitor
More potent

inhibitor
- [2]

Lethal Dose

(LD50)

Data not

available

Data not

available

147-195 mg/kg

(mice, i.p.)
[3]

Mechanism of Action: Inhibition of GABA Synthesis
Both D- and L-allylglycine induce neurotoxicity by inhibiting glutamate decarboxylase (GAD),

the enzyme responsible for converting glutamate to the inhibitory neurotransmitter GABA.[3]

This inhibition leads to a decrease in GABAergic neurotransmission, resulting in

hyperexcitability of the central nervous system and convulsions.[2] Studies have shown that L-

allylglycine is a more potent inhibitor of GAD than D-allylglycine, which correlates with its

stronger convulsive activity.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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